5-Methyl-5-azaspiro[3.5]nonane-6,8-dione

• Molecular Formula: C9H13NO2
• Molecular Weight: 167.20 g/mol
• IUPAC Name: 5-methyl-5-azaspiro[3.5]nonane-6,8-dione
• InChI: InChI=1S/C9H13NO2/c1-10-8(12)5-7(11)6-9(10)3-2-4-9/h2-6H2,1H3
• InChI Key: IBTKKIXLUVPSSR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CC(=O)CC12CCC2

Description

5-Methyl-5-azaspiro[3.5]nonane-6,8-dione is a chemical compound with the molecular formula C8H11NO2 and a molecular weight of 153.18 g/mol It is a spiro compound, characterized by a unique bicyclic structure where two rings are connected through a single atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methyl-5-azaspiro[3.5]nonane-6,8-dione typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of a suitable amine with a diketone. The reaction conditions often include the use of solvents such as ethanol or methanol, and the reaction is typically carried out at elevated temperatures to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving multiple steps of purification such as recrystallization or chromatography to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

5-Methyl-5-azaspiro[3.5]nonane-6,8-dione undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where a nucleophile replaces a leaving group in the molecule.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

5-Methyl-5-azaspiro[3.5]nonane-6,8-dione has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and antiviral properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Methyl-5-azaspiro[3.5]nonane-6,8-dione involves its interaction with specific molecular targets. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

5-Azaspiro[3.5]nonane-6,8-dione: Similar structure but lacks the methyl group at the 5-position.

5-Methyl-6-azaspiro[3.5]nonane: Similar structure but with different functional groups.

Uniqueness

5-Methyl-5-azaspiro[3.5]nonane-6,8-dione is unique due to its specific spiro structure and the presence of a methyl group at the 5-position, which can influence its chemical reactivity and biological activity .